7-chloro-N-(4,6-dimethyl-2-pyrimidinyl)-4-phenyl-2-quinazolinamine

• IUPAC Name: 7-chloro-N-(4,6-dimethylpyrimidin-2-yl)-4-phenylquinazolin-2-amine
• InChI: InChI=1S/C20H16ClN5/c1-12-10-13(2)23-19(22-12)26-20-24-17-11-15(21)8-9-16(17)18(25-20)14-6-4-3-5-7-14/h3-11H,1-2H3,(H,22,23,24,25,26)
• InChI Key: OJKZHSISTGCJEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC2=NC3=C(C=CC(=C3)Cl)C(=N2)C4=CC=CC=C4)C
• Molecular Formula: C20H16ClN5
• Molecular Weight: 361.8 g/mol

Description

7-chloro-N-(4,6-dimethyl-2-pyrimidinyl)-4-phenyl-2-quinazolinamine, also known as PD153035, is a small molecule inhibitor that selectively targets the epidermal growth factor receptor (EGFR). EGFR is a transmembrane receptor that plays a crucial role in cell proliferation, differentiation, and survival. Overexpression and/or mutation of EGFR is associated with various types of cancers, including non-small cell lung cancer, breast cancer, and head and neck cancer. PD153035 has been extensively studied for its potential as an anti-cancer agent.

Mechanism of Action

7-chloro-N-(4,6-dimethyl-2-pyrimidinyl)-4-phenyl-2-quinazolinamine binds to the ATP-binding site of EGFR and prevents the receptor from phosphorylating downstream signaling molecules. This leads to the inhibition of cell proliferation, survival, and angiogenesis. 7-chloro-N-(4,6-dimethyl-2-pyrimidinyl)-4-phenyl-2-quinazolinamine has been shown to be highly selective for EGFR and does not affect other receptor tyrosine kinases.
Biochemical and Physiological Effects:
7-chloro-N-(4,6-dimethyl-2-pyrimidinyl)-4-phenyl-2-quinazolinamine has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also inhibits angiogenesis and metastasis. In addition, 7-chloro-N-(4,6-dimethyl-2-pyrimidinyl)-4-phenyl-2-quinazolinamine has been shown to sensitize cancer cells to radiation therapy and chemotherapy. However, 7-chloro-N-(4,6-dimethyl-2-pyrimidinyl)-4-phenyl-2-quinazolinamine may also have off-target effects on other signaling pathways, which could lead to unintended consequences.

Advantages and Limitations for Lab Experiments

7-chloro-N-(4,6-dimethyl-2-pyrimidinyl)-4-phenyl-2-quinazolinamine is a potent and selective inhibitor of EGFR, which makes it a valuable tool for studying the role of EGFR in cancer biology. However, 7-chloro-N-(4,6-dimethyl-2-pyrimidinyl)-4-phenyl-2-quinazolinamine has some limitations in lab experiments. For example, 7-chloro-N-(4,6-dimethyl-2-pyrimidinyl)-4-phenyl-2-quinazolinamine has poor solubility in water, which can make it difficult to administer to cells or animals. In addition, 7-chloro-N-(4,6-dimethyl-2-pyrimidinyl)-4-phenyl-2-quinazolinamine has a relatively short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for 7-chloro-N-(4,6-dimethyl-2-pyrimidinyl)-4-phenyl-2-quinazolinamine research. One direction is to develop more potent and selective EGFR inhibitors that can overcome the limitations of 7-chloro-N-(4,6-dimethyl-2-pyrimidinyl)-4-phenyl-2-quinazolinamine. Another direction is to investigate the use of 7-chloro-N-(4,6-dimethyl-2-pyrimidinyl)-4-phenyl-2-quinazolinamine in combination with other therapies, such as immunotherapy or targeted therapy. Additionally, 7-chloro-N-(4,6-dimethyl-2-pyrimidinyl)-4-phenyl-2-quinazolinamine could be used to identify new drug targets or biomarkers for cancer diagnosis and treatment.

Scientific Research Applications

7-chloro-N-(4,6-dimethyl-2-pyrimidinyl)-4-phenyl-2-quinazolinamine has been widely used in scientific research to investigate the role of EGFR in cancer progression and to develop new anti-cancer therapies. Studies have shown that 7-chloro-N-(4,6-dimethyl-2-pyrimidinyl)-4-phenyl-2-quinazolinamine can inhibit the growth and proliferation of cancer cells both in vitro and in vivo. 7-chloro-N-(4,6-dimethyl-2-pyrimidinyl)-4-phenyl-2-quinazolinamine has also been used to elucidate the mechanism of action of EGFR and to identify potential drug targets.